Cas no 482355-53-3 (BENZENE, 1-BROMO-4-ETHOXY-2,5-DIMETHYL-)

Technical Introduction: Benzene, 1-bromo-4-ethoxy-2,5-dimethyl-, is a brominated aromatic compound featuring ethoxy and methyl substituents at specific positions on the benzene ring. This structure imparts distinct reactivity, making it valuable as an intermediate in organic synthesis, particularly in cross-coupling reactions and functional group transformations. The bromine atom offers a versatile site for nucleophilic substitution or metal-catalyzed coupling, while the ethoxy and methyl groups enhance solubility and steric control. Its well-defined substitution pattern ensures predictable regioselectivity in further derivatization. Suitable for applications in pharmaceuticals, agrochemicals, and advanced materials, this compound is characterized by high purity and stability under standard handling conditions.
BENZENE, 1-BROMO-4-ETHOXY-2,5-DIMETHYL- structure
482355-53-3 structure
Product Name:BENZENE, 1-BROMO-4-ETHOXY-2,5-DIMETHYL-
CAS No:482355-53-3
MF:C10H13BrO
MW:229.113622426987
CID:3368315
PubChem ID:82494885
Update Time:2025-05-28

BENZENE, 1-BROMO-4-ETHOXY-2,5-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 1-BROMO-4-ETHOXY-2,5-DIMETHYL-
    • E97917
    • SCHEMBL23586503
    • 482355-53-3
    • MFCD21989013
    • 1-BROMO-4-ETHOXY-2,5-DIMETHYLBENZENE
    • Inchi： 1S/C10H13BrO/c1-4-12-10-6-7(2)9(11)5-8(10)3/h5-6H,4H2,1-3H3
    • InChI Key： VDLWJTVHMJUXTL-UHFFFAOYSA-N
    • SMILES： BrC1=CC(C)=C(C=C1C)OCC

Computed Properties

  • Exact Mass: 228.01498g/mol
  • Monoisotopic Mass: 228.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 9.2Ų

BENZENE, 1-BROMO-4-ETHOXY-2,5-DIMETHYL- Pricemore >>

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BENZENE, 1-BROMO-4-ETHOXY-2,5-DIMETHYL- Suppliers

Amadis Chemical Company Limited
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(CAS:482355-53-3)BENZENE, 1-BROMO-4-ETHOXY-2,5-DIMETHYL-
Order Number:A1217235
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:19
Price ($):311
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:482355-53-3)BENZENE, 1-BROMO-4-ETHOXY-2,5-DIMETHYL-
A1217235
Purity:99%
Quantity:1g
Price ($):311
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